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Compound of Interest

Compound Name: N,N-Dimethylbutylamine

Cat. No.: B1196949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the safe handling, storage, and

emergency procedures for N,N-Dimethylbutylamine (CAS No. 927-62-8). The information is

intended for professionals in research, scientific, and drug development fields to ensure safe

laboratory practices.

Chemical and Physical Properties
N,N-Dimethylbutylamine is a clear, colorless liquid with a characteristic ammonia-like odor.[1]

[2][3] It is a highly flammable and corrosive tertiary amine.[1][4]
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Property Value Source

Molecular Formula C6H15N [1][3]

Molecular Weight 101.19 g/mol [1][3]

Appearance Clear, colorless liquid [4][5][6]

Odor Ammonia-like [1][2][3]

Boiling Point
93.3°C at 750 mm Hg (lit.) to

95.9±3.0 °C at 760 mmHg
[5][7]

Melting Point <-90 °C to -60 °C [5][7][8]

Flash Point 5 °C to 20°F [3][4][5]

Density
0.72 g/cm³ to 0.721 g/mL at 25

°C (lit.)
[3][5][9]

Vapor Pressure
45.5 mm Hg to 67 hPa at 20

°C
[6][8]

Solubility Partially soluble in water. [1][2]

Refractive Index n20/D 1.398 (lit.) [5]

Hazard Identification and Classification
N,N-Dimethylbutylamine is classified as a hazardous substance with multiple risk factors.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable liquids 2
H225: Highly flammable liquid

and vapor.[1][8]

Acute toxicity, oral 3 H301: Toxic if swallowed.[1][8]

Skin corrosion/irritation 1A/1B

H314: Causes severe skin

burns and eye damage.[1][8]

[10]

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage.[1]

Acute toxicity, inhalation 3 (Toxic) / 2 (Fatal)
H331: Toxic if inhaled.[1] H330:

Fatal if inhaled.[1]

Specific target organ toxicity -

single exposure (respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[8]

Emergency Overview: DANGER! Corrosive. Causes burns by all exposure routes. Flammable

liquid and vapor. May cause central nervous system depression.[4]

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with N,N-Dimethylbutylamine.

Engineering Controls:

Work in a well-ventilated area. Use adequate general or local explosion-proof ventilation to

maintain airborne concentrations at acceptable levels.[4]

Facilities must be equipped with an eyewash station and a safety shower.[4][10]

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection
Chemical splash goggles and a face shield.[4]

[10]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[4][10]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[4]

Handling Procedures:

Ground and bond containers when transferring material.[4][11]

Use only non-sparking, explosion-proof tools and equipment.[4][11]

Avoid contact with eyes, skin, and clothing.[4][10]

Do not breathe vapor, mist, or gas.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4][8] No smoking.[8]

Keep containers tightly closed when not in use.[4][10]

Wash hands thoroughly after handling.[8][10]

Storage:

Store in a flammables-area.[4]

Keep in a cool, dry, and well-ventilated place.[8][10][11]

Keep away from sources of ignition.[4][10]

Store locked up.[11]
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving N,N-
Dimethylbutylamine.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Remove from exposure to fresh air immediately.

If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Do NOT use

mouth-to-mouth resuscitation. Seek immediate

medical attention.[4][10]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 30 minutes. Do NOT allow the victim to

rub or close their eyes. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][8]

Firefighting Measures
Suitable Extinguishing Media: Dry chemical, CO2, water spray, or alcohol-resistant foam.[1]

[2][8]

Unsuitable Extinguishing Media: Water jet.[8]

Specific Hazards: Highly flammable liquid and vapor.[8] Vapors are heavier than air and may

travel to a source of ignition and flash back.[1][2] Containers may explode when heated.[2]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Evacuate the area.[2] Wear appropriate personal protective

equipment as indicated in Section 3.[4][10] Eliminate all ignition sources.[1][2]

Environmental Precautions: Prevent entry into waterways, sewers, basements, or confined

areas.[1][2]

Containment and Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.[1][4] Use a spark-proof tool.[4] Provide

ventilation.[4]

Toxicological Information
Acute Toxicity: Toxic if swallowed and toxic or fatal if inhaled.[1] Causes severe skin burns

and eye damage.[1][8] May cause respiratory irritation.[8]

Eye Irritation: A moderate eye irritant.[6] Draize test, rabbit, eye: 100 uL/24H Moderate.[4]

Chronic Effects: Effects may be delayed.[4]

Carcinogenicity: Not listed by ACGIH, IARC, NTP, or CA Prop 65.[4]

Stability and Reactivity
Reactivity: Neutralizes acids in exothermic reactions to form salts plus water.[1][2]

Chemical Stability: Stable under normal conditions.[5][7]

Incompatible Materials: Strong oxidizing agents, strong acids, isocyanates, halogenated

organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[1][2][5]

Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, and carbon dioxide.

[4][8]
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Logical Workflows
The following diagrams illustrate key decision-making processes for handling N,N-
Dimethylbutylamine.

Spill of N,N-Dimethylbutylamine Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Respirator)

Eliminate All Ignition Sources

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent Material

Collect Absorbed Material with Non-Sparking Tools

Place in a Sealed Container for Disposal

Decontaminate Spill Area

Click to download full resolution via product page
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Caption: Workflow for responding to a spill of N,N-Dimethylbutylamine.

Handling N,N-Dimethylbutylamine?

Risk of Splashing?

Wear Chemical Goggles
AND Face Shield

Yes

Wear Chemical Goggles

No

Adequate Ventilation?

Use Approved Respirator

No

No Respirator Required
(Monitor Conditions)

Yes

Potential for Skin Contact?

Wear Appropriate Gloves
and Protective Clothing

Yes

Proceed with Caution

No

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate Personal Protective Equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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